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Introduction
Sodium amide, systematically named sodium azanide and commonly referred to as sodamide,

is an inorganic compound extensively utilized as a strong base in organic synthesis.[1] Its

efficacy in deprotonation reactions, without acting as a nucleophile, makes it a valuable

reagent. This guide provides a focused overview of its fundamental physicochemical

properties, specifically its molecular formula and weight, presented in a manner conducive to

research and development applications.

Molecular Formula and Composition
The molecular formula for sodium amide is NaNH₂.[1][2][3][4][5] This formula indicates that

each molecule is composed of one sodium (Na) cation and one amide (NH₂⁻) anion. The

constituent elements are sodium, nitrogen, and hydrogen.

Quantitative Physicochemical Data
The following table summarizes the key quantitative data pertaining to the molecular weight of

sodium amide and the atomic weights of its constituent elements.
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Parameter Symbol/Formula Value ( g/mol )

Atomic Weight of Sodium Na ~22.990[6][7][8]

Atomic Weight of Nitrogen N ~14.007[9][10][11]

Atomic Weight of Hydrogen H ~1.008[12][13][14]

Molecular Weight of Sodium

Amide
NaNH₂ ~39.01[2][3][5]

Experimental Protocols: Molecular Weight
Determination
The molecular weight of a compound such as sodium amide is calculated by summing the

atomic weights of its constituent atoms.

Methodology:

Identify Constituent Elements: The molecular formula NaNH₂ reveals the presence of one

sodium atom, one nitrogen atom, and two hydrogen atoms.

Obtain Standard Atomic Weights: The standard atomic weights for each element are sourced

from IUPAC-approved data.

Atomic Weight of Sodium (Na): 22.989769 u

Atomic Weight of Nitrogen (N): 14.0067 u

Atomic Weight of Hydrogen (H): 1.00794 u

Calculate Total Molecular Weight: The molecular weight is the sum of the atomic weights of

all atoms in the molecule.

Molecular Weight (NaNH₂) = (1 × AW of Na) + (1 × AW of N) + (2 × AW of H)

Molecular Weight (NaNH₂) = (22.990) + (14.007) + (2 × 1.008)
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Molecular Weight (NaNH₂) = 22.990 + 14.007 + 2.016

Molecular Weight (NaNH₂) = 39.013 g/mol

For most practical laboratory applications, this value is rounded to two decimal places, yielding

39.01 g/mol .[2][3]

Visualization of Molecular Composition
The following diagram illustrates the elemental composition of sodium amide, highlighting the

constituent atoms that form the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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